C.I. Direct Blue 237

• CAS No.: 106254-34-6
• Molecular Formula: C8H14O3

Description

C.I. Direct Blue 237 (CAS No. 106254-34-6) is a synthetic dye classified under direct dyes, which are water-soluble anionic compounds used primarily in textile dyeing due to their affinity for cellulose fibers like cotton . It is commercially available through suppliers such as LEAP CHEM CO., LTD., which markets it for applications in intermediates, APIs, and lab chemicals .

Comparison with Similar Compounds

Functional Similarity: C.I. Direct Yellow 50

C.I. Direct Yellow 50, another direct dye, shares functional similarities with Direct Blue 237 in terms of wastewater adsorption behavior. Studies show that Direct Yellow 50 exhibits strong adsorption onto weakly basic anion exchangers like Amberlyst A24, achieving a capacity of 666.5 mg/g, compared to 284.3 mg/g on phenol-formaldehyde resins (Amberlyst A23) . While analogous data for Direct Blue 237 are unavailable, its structural similarity as a direct dye suggests comparable adsorption dynamics, though efficiency may vary due to differences in molecular weight, sulfonic acid groups, or substituent positioning.

Table 1: Adsorption Capacities of Direct Dyes on Resins

Dye	Resin Type	Adsorption Capacity (mg/g)
C.I. Direct Yellow 50	Amberlyst A24	666.5
C.I. Direct Yellow 50	Amberlyst A23	284.3
C.I. Direct Blue 237	Data not reported	Inferred variability

Structural Similarity: Anthraquinone-Based Dyes

Anthraquinone Blue (C.I. Pigment Blue 60, CAS 81-77-6), an anthraquinone-derived pigment, shares structural motifs with many direct dyes. Direct Blue 237 may differ in solubility and fiber affinity due to its sulfonic acid groups, which enhance water solubility—a critical distinction from pigment-based anthraquinones.

Table 2: Stability and Application Properties

Property	This compound	Anthraquinone Blue (Pigment Blue 60)
Solubility	Water-soluble	Insoluble (requires dispersants)
Lightfastness	Not reported	8/8
Alkali Resistance	Not reported	5/5
Primary Application	Textile dyeing	Paints, inks

Reactive Dye Comparison: C.I. Reactive Blue 21

Reactive Blue 21 (CAS 12225-40-4), a reactive dye, differs fundamentally from Direct Blue 237 in its application mechanism. Reactive dyes form covalent bonds with fibers, offering superior washfastness, whereas direct dyes rely on hydrogen bonding and van der Waals forces . Despite this, both dyes target cellulose fibers and produce blue hues, making them alternatives in specific contexts.

Table 3: Key Differences Between Direct and Reactive Dyes

Parameter	This compound	C.I. Reactive Blue 21
Bonding Mechanism	Physical adsorption	Covalent bonding
Washfastness	Moderate	High
Application pH	Neutral to alkaline	Highly alkaline

Q & A

Q. How can researchers improve the reproducibility of batch-to-batch dye synthesis in multi-institutional collaborations?

• Methodological Answer : Develop a shared protocol repository with detailed SOPs (Standard Operating Procedures). Use blockchain-enabled lab notebooks for immutable data logging. Conduct round-robin tests to harmonize analytical methods .